2-{[4-(4-ethoxyphenyl)-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid

• IUPAC Name: 2-[[4-(4-ethoxyphenyl)-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C16H15N3O4S/c1-2-22-12-7-5-11(6-8-12)19-15(13-4-3-9-23-13)17-18-16(19)24-10-14(20)21/h3-9H,2,10H2,1H3,(H,20,21)
• InChI Key: HACMSFLBDUPRPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)O)C3=CC=CO3
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an ethoxyphenyl group, a furan ring, a 1,2,4-triazole ring, and a sulfanyl acetic acid group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, compounds with similar structures are often synthesized through multi-step reactions involving the formation of the triazole ring, followed by the introduction of the ethoxyphenyl and furan groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 1,2,4-triazole ring, in particular, is a five-membered ring containing two nitrogen atoms and three carbon atoms, which could potentially participate in various chemical reactions.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the ethoxyphenyl group, the furan ring, and the 1,2,4-triazole ring. These groups could potentially undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the ethoxyphenyl and furan groups could potentially increase the compound’s lipophilicity, which could influence its solubility and permeability.

Future Directions

Given the interesting structure of this compound, it could be a valuable subject for future research. Studies could explore its synthesis, chemical reactivity, and potential biological activity. Additionally, its potential interactions with biological targets could be investigated.